Cas no 2755719-02-7 (2,4-Difluoro-5-(methoxymethoxy)benzaldehyde)

• Product Name: 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde
• CAS No: 2755719-02-7
• MF: C₉H₈F₂O₃
• MW: 202.15
• CID: 5080383
• Update Time: 2025-06-08

2,4-Difluoro-5-(methoxymethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde

• Inchi： 1S/C9H8F2O3/c1-13-5-14-9-2-6(4-12)7(10)3-8(9)11/h2-4H,5H2,1H3
• InChI Key： PDWRBNLCBNTDRF-UHFFFAOYSA-N
• SMILES： C(OC)OC1=CC(C=O)=C(F)C=C1F

Additional information on 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde

Introduction to 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde (CAS No. 2755719-02-7)

2,4-Difluoro-5-(methoxymethoxy)benzaldehyde (CAS No. 2755719-02-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its difluoro substitution on the benzene ring and a methoxymethoxy group at the para position, which imparts distinct chemical and physical properties.

The chemical structure of 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde is represented by the formula C₁₀H₈F₂O₃. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The methoxymethoxy group, on the other hand, provides additional functionalization sites for further chemical modifications, enhancing its utility in synthetic chemistry.

In the pharmaceutical industry, 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of fluoro-substituted benzaldehydes, including 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde, which exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the compound's potential as a lead molecule for drug discovery.

Beyond pharmaceutical applications, 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. Research conducted at the University of California, Berkeley, demonstrated that derivatives of this compound can be used to create highly efficient organic light-emitting diodes (OLEDs). The fluorine atoms contribute to improved charge transport properties, while the methoxymethoxy group enhances solubility and processability.

The synthesis of 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde typically involves a multi-step process that includes selective fluorination and methoxymethylation reactions. One common synthetic route involves starting from 2,4-difluorobenzaldehyde and introducing the methoxymethoxy group through a protection-deprotection strategy. This method ensures high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde should be stored under dry conditions and away from strong oxidizing agents. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken to ensure safe handling and storage.

The market demand for 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde is expected to grow in the coming years due to its diverse applications. Key drivers include advancements in drug discovery and development, as well as innovations in materials science. Major players in the industry are investing heavily in research and development to explore new uses for this compound and optimize its production processes.

In conclusion, 2,4-Difluoro-5-(methoxymethoxy)benzaldehyde (CAS No. 2755719-02-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.